Cas no 608515-25-9 (3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine)

• Product Name: 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• CAS No: 608515-25-9
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• MDL: MFCD09913271
• CID: 874169
• PubChem ID: 69522427
• Update Time: 2026-04-29

3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine
• 3-PYRIDINEPROPANAMINE, 6-(TRIFLUOROMETHYL)-
•  
• 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine

• MDL： MFCD09913271

Additional information on 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine

Introduction to 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine (CAS No. 608515-25-9)

3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine, with the CAS number 608515-25-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a pyridine ring, which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine consists of a propanamine chain attached to a pyridine ring, which itself is substituted with a trifluoromethyl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, influencing the compound's reactivity and biological interactions. These structural elements make it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine in several therapeutic areas. One notable application is its use as a lead compound in the development of novel drugs for neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine exhibit potent activity against enzymes involved in neurodegeneration, such as monoamine oxidase (MAO).

In addition to its neuroprotective properties, 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, reducing the production of pro-inflammatory cytokines and chemokines. These findings suggest that 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine could be a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. A study published in the Bioorganic & Medicinal Chemistry Letters reported that 3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine demonstrates good oral bioavailability and a long half-life, which are crucial factors for drug development.

The safety profile of 3-6-(trifluoromethyl)pyridin-3-y-lpropan-l-am ine has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to human clinical trials.

In conclusion, 3 - 6 - ( trif luoro methyl ) pyri din - 3 - ylpro pan - 1 - amine ( CAS No . 608515 - 25 - 9 ) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.